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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Pentachloroethane (C₂HCl₅) is a colorless, non-flammable liquid with a sweet, chloroform-like

odor.[1][2][3] It is used as a solvent for oils and greases, in metal cleaning, and as a chemical

intermediate.[3][4] Due to its toxicity and potential health hazards, stringent safety protocols

must be followed when handling and disposing of this chemical in a laboratory setting.[1][3]

These application notes provide detailed protocols for the safe handling, storage, spill

management, and disposal of pentachloroethane to ensure the safety of laboratory personnel

and minimize environmental impact.

Quantitative Data
The following tables summarize the key quantitative data for pentachloroethane.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C₂HCl₅ [3][5][6]

Molecular Weight 202.3 g/mol [1][2][3]

Appearance Colorless liquid [1][3][5]

Odor Sweetish, chloroform-like [1][3][7]

Boiling Point 161-162 °C (322-324 °F) [2][3][5][6]

Melting Point -29 °C (-20 °F) [2][5][6]

Density 1.67-1.68 g/mL at 20-25 °C [2][3][5][6]

Vapor Pressure 3.4 mmHg at 20 °C (68 °F) [2]

Water Solubility < 0.1 mg/mL (insoluble) [2][3][5]

Vapor Density (Air=1) 7.0 - 7.2 [2][6]

Table 2: Toxicity and Exposure Limits
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Parameter Value References

Acute Oral Toxicity (LD50, rat) 920 mg/kg bw

Acute Inhalation Toxicity

(LC50, rat)
>35,000 mg/m³

Protective Action Criteria

(PACs)

PAC-1: 130 mg/m³PAC-2: 730

mg/m³PAC-3: 1200 mg/m³
[2]

Health Hazards

Suspected of causing cancer,

Causes damage to organs

through prolonged or repeated

exposure, Toxic to aquatic life

with long-lasting effects.

[8]

Target Organs

Eyes, skin, respiratory system,

central nervous system, liver,

kidneys.

[9]

Signs and Symptoms of

Exposure

Irritation of eyes, skin, and

respiratory tract; headache,

nausea, dizziness, central

nervous system depression.

[1]

Experimental Protocols
2.1. Safe Handling and Storage Protocol

Objective: To outline the procedures for safely handling and storing pentachloroethane to

minimize exposure and prevent accidents.

Materials:

Pentachloroethane

Appropriate chemical-resistant gloves (e.g., Viton, laminate)

Safety goggles or face shield
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Lab coat

Ventilated chemical fume hood

Secondary containment trays

Tightly sealed, properly labeled containers

Procedure:

Training: All personnel must be trained on the hazards of pentachloroethane and the proper

handling and emergency procedures before working with the substance.[10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat, when handling pentachloroethane.[1][11]

Ventilation: Conduct all work with pentachloroethane in a well-ventilated chemical fume

hood to minimize inhalation exposure.[6][10]

Handling:

Avoid direct contact with skin and eyes.[1][10]

Avoid inhaling vapors.[6]

Use the smallest quantity of the chemical necessary for the experiment.

Transport chemicals in secondary containers.

Storage:

Store pentachloroethane in a cool, dry, well-ventilated area, away from direct sunlight

and heat sources.[6][11]

Keep containers tightly closed when not in use.[6][8]

Store in a locked cabinet to restrict access.[8][12]
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Segregate from incompatible materials such as strong bases, powdered metals (e.g.,

sodium, potassium), and strong oxidizing agents.[6][10]

Use secondary containment to capture any potential leaks.

2.2. Spill Cleanup Protocol

Objective: To provide a step-by-step procedure for safely cleaning up a minor spill of

pentachloroethane. For major spills, evacuate the area and contact emergency personnel.

Materials:

Chemical spill kit containing:

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

Chemical-resistant gloves

Safety goggles or face shield

Respirator with appropriate cartridges for organic vapors

Plastic bags or sealable containers for waste disposal

"Caution" or "Hazard" signs

Procedure:

Evacuate and Alert: Immediately alert others in the vicinity of the spill. Evacuate non-

essential personnel from the area.[10][13]

Assess the Spill: Determine the extent of the spill. This protocol is for minor spills (typically

less than 1 liter) that can be safely managed by trained laboratory personnel. For larger

spills, evacuate and call for emergency response.[14][15]

Ventilation: Ensure the area is well-ventilated. If the spill is not in a fume hood, open

windows if it is safe to do so, and close doors to the affected area.[10][16]
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Personal Protective Equipment (PPE): Don the appropriate PPE, including a respirator,

chemical-resistant gloves, and safety goggles.[6][16]

Containment: Confine the spill by creating a dike around the spill with absorbent material.[13]

[16]

Absorption: Gently cover the spill with an inert absorbent material, starting from the outside

and working inwards.[6][10]

Collection: Once the pentachloroethane is fully absorbed, carefully scoop the material into

a designated, labeled, and sealable waste container.[10][17]

Decontamination: Clean the spill area with soap and water.[15] All cleaning materials must

also be disposed of as hazardous waste.

Disposal: Seal the waste container and label it as "Hazardous Waste: Pentachloroethane."

Dispose of the waste according to institutional and local regulations.[10][17]

Reporting: Report the incident to the laboratory supervisor or safety officer.

2.3. Disposal Protocol

Objective: To outline the proper procedures for the disposal of waste pentachloroethane and

contaminated materials.

Materials:

Designated hazardous waste container (properly labeled)

Waste disposal tags or labels

Personal Protective Equipment (as per section 2.1)

Procedure:

Waste Identification: Pentachloroethane is classified as a hazardous waste. The EPA

hazardous waste number for pentachloroethane is U184.[2][3][18][19]
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Waste Segregation:

Collect waste pentachloroethane in a dedicated, properly labeled, and sealed container.

Do not mix pentachloroethane waste with other chemical waste streams unless

specifically instructed to do so by your institution's environmental health and safety (EHS)

office. Halogenated solvents should be collected separately from non-halogenated

solvents.[20]

Container Management:

Use containers that are compatible with pentachloroethane and are in good condition.

Keep waste containers securely closed except when adding waste.

Label the container clearly with "Hazardous Waste," the name "Pentachloroethane," and

the associated hazards.

Do not fill containers beyond 90% capacity to allow for expansion.

Disposal Request:

Store the waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's EHS office or a licensed

hazardous waste disposal contractor.[20]

Empty Containers: Empty containers that held pentachloroethane must also be disposed of

as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste.
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Caption: Workflow for the safe handling and storage of pentachloroethane.
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Caption: Logical workflow for responding to a pentachloroethane spill.
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Caption: Protocol for the proper disposal of pentachloroethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166500#safe-handling-and-disposal-protocols-for-
pentachloroethane-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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